![molecular formula C18H13Cl2N3O B2589055 2-chloro-N-(4-chlorophenyl)-N-(pyridin-2-ylmethyl)pyridine-4-carboxamide CAS No. 1223393-71-2](/img/structure/B2589055.png)
2-chloro-N-(4-chlorophenyl)-N-(pyridin-2-ylmethyl)pyridine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-chloro-N-(4-chlorophenyl)-N-(pyridin-2-ylmethyl)pyridine-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and material science. This compound is also known as GSK2334470 and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential future directions.
Scientific Research Applications
- AKOS008146097 has shown promise as a potential anticancer agent. Research studies have investigated its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. Further studies are needed to explore its mechanism of action and potential clinical applications in cancer therapy .
- The compound exhibits anti-inflammatory properties by modulating key pathways involved in inflammation. Researchers have explored its effects on inflammatory markers, cytokines, and immune responses. Understanding its anti-inflammatory mechanisms could lead to novel therapeutic strategies for inflammatory diseases .
- Some studies suggest that AKOS008146097 may have neuroprotective effects. It has been investigated in animal models of neurodegenerative diseases, such as Alzheimer’s and Parkinson’s. These findings highlight its potential as a neuroprotective agent, although more research is needed to validate these effects .
- Preliminary research indicates that the compound possesses antimicrobial activity against certain bacteria and fungi. Investigations have focused on its efficacy against drug-resistant strains, making it a candidate for further exploration in infectious disease research .
- AKOS008146097 has been studied in the context of metabolic disorders, including diabetes and obesity. Researchers have examined its impact on glucose metabolism, insulin sensitivity, and lipid profiles. These findings suggest potential applications in managing metabolic diseases .
- Some evidence suggests that the compound may have cardiovascular benefits. Studies have explored its effects on blood pressure regulation, endothelial function, and lipid metabolism. Further investigations are necessary to fully understand its impact on cardiovascular health .
- Researchers have used AKOS008146097 as a scaffold for designing novel compounds. Its chemical structure provides insights into ligand-receptor interactions, which can aid in drug discovery and design. Computational approaches have also been employed to optimize its pharmacological properties .
- Although less explored, there is interest in understanding the environmental fate and toxicity of AKOS008146097. Studies have investigated its degradation pathways, persistence, and potential ecological impact. Such research contributes to assessing its safety and environmental implications .
Anticancer Properties
Anti-inflammatory Activity
Neuroprotective Effects
Antimicrobial Activity
Metabolic Disorders
Cardiovascular Health
Chemical Biology and Drug Design
Environmental Applications
properties
IUPAC Name |
2-chloro-N-(4-chlorophenyl)-N-(pyridin-2-ylmethyl)pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13Cl2N3O/c19-14-4-6-16(7-5-14)23(12-15-3-1-2-9-21-15)18(24)13-8-10-22-17(20)11-13/h1-11H,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GAPWPZYESPSAPY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)CN(C2=CC=C(C=C2)Cl)C(=O)C3=CC(=NC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13Cl2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-(4-chlorophenyl)-N-(pyridin-2-ylmethyl)pyridine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.